Cas no 2138076-19-2 (tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate
• CAS No: 2138076-19-2
• MF: C₁₆H₃₀INO₄
• MW: 427.318177700043
• CID: 6184095
• PubChem ID: 165493542
• Update Time: 2025-10-30

tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate
• EN300-1136333
• 2138076-19-2
• tert-butyl N-{3-iodo-2-[(4-methoxycyclohexyl)oxy]-2-methylpropyl}carbamate

• Inchi： 1S/C16H30INO4/c1-15(2,3)22-14(19)18-11-16(4,10-17)21-13-8-6-12(20-5)7-9-13/h12-13H,6-11H2,1-5H3,(H,18,19)
• InChI Key： SMTRZDSNONGHIL-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC1CCC(CC1)OC

Computed Properties

• Exact Mass: 427.12196g/mol
• Monoisotopic Mass: 427.12196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate

Introduction to Tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138076-19-2)

Tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential applications. This compound, identified by the CAS number 2138076-19-2, represents a sophisticated derivative of carbamate, incorporating an iodinated alkyl chain and a cyclohexyl moiety, which together contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The structure of tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a 3-iodo-substituted propyl chain. This propyl chain is itself connected to a 4-methoxycyclohexyl group, creating a highly branched and sterically hindered molecule. Such structural complexity often translates into unique physicochemical properties, including solubility, stability, and metabolic behavior, which are critical factors in pharmaceutical applications.

One of the most compelling aspects of this compound is its potential utility as a building block in the synthesis of biologically active molecules. The iodo-substituted group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more intricate molecular architectures. Additionally, the 4-methoxycyclohexyl moiety may contribute to metabolic stability by resisting oxidative degradation, a desirable trait in drug candidates.

In recent years, there has been growing interest in the development of carbamate-based therapeutics due to their broad spectrum of biological activities. Carbamates have been explored as inhibitors of enzymes involved in metabolic pathways, as well as potential treatments for neurological disorders and infectious diseases. The specific combination of substituents in tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate may confer unique interactions with biological targets, making it an attractive candidate for further investigation.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Studies have demonstrated that subtle modifications in the substituents around the carbamate core can significantly alter the potency and selectivity of small molecule inhibitors. The tert-butyl group, for instance, may enhance lipophilicity while also providing steric bulk to improve binding affinity. Similarly, the 4-methoxycyclohexyl ring could influence solubility and permeability across biological membranes, critical parameters for oral bioavailability.

The iodo-substituted propyl chain presents another area of interest. Iodine-containing compounds are frequently employed in medicinal chemistry due to their reactivity in various synthetic transformations. For example, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or vinyl groups at the iodine position, expanding the chemical space available for drug design. This flexibility makes tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate a versatile precursor for generating novel pharmacophores.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern methodologies in organic synthesis. The introduction of the iodine atom requires careful control to avoid unwanted side reactions, such as diiodination or polymerization. Advanced techniques like transition-metal catalysis and protecting group strategies are often employed to achieve high yields and purity. These synthetic challenges underscore the compound's complexity but also highlight its synthetic utility.

In terms of potential applications, tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate may find utility in several areas within pharmaceutical research. Its structural features suggest possible activity against enzymes that are implicated in cancer progression or inflammatory diseases. Additionally, its stability and reactivity make it suitable for use as an intermediate in the production of prodrugs or enzyme inhibitors designed to target specific pathological pathways.

The compound's compatibility with modern drug discovery platforms is another key advantage. High-throughput screening (HTS) techniques can be effectively employed to assess its activity against large libraries of biological targets. Furthermore, computational modeling can help predict how modifications to its structure might enhance its binding affinity or selectivity. These approaches are integral to modern medicinal chemistry and can accelerate the development process.

The role of advanced analytical techniques cannot be overstated when studying compounds like this one. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical insights into its structure and purity. These tools are essential for confirming synthetic success and understanding how it interacts with biological systems at a molecular level.

As research continues to evolve, so too does our understanding of how structural features influence biological activity. The case of tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate exemplifies this principle by demonstrating how careful design can yield compounds with tailored properties for therapeutic use. Future studies may explore its potential as a scaffold for discovering new drugs or as a tool for understanding enzyme mechanisms.

In conclusion,tert-butyl N-{3-iodo-2-(4-methoxycyclohexyl)oxy-2-methylpropyl}carbamate (CAS No. 2138076-19-2) is a promising compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features—particularly the combination of an iodinated alkyl chain and a cyclohexyl moiety—make it valuable for synthetic applications and drug discovery efforts aimed at developing novel therapeutics against various diseases.